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Compound of Interest

Compound Name: 2'-Deoxyuridine-13C,15N2

Cat. No.: B12398814 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 2'-Deoxyuridine-¹³C,¹⁵N₂. The information is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Safety Data Summary
While a specific Safety Data Sheet (SDS) for 2'-Deoxyuridine-¹³C,¹⁵N₂ is not readily available,

the SDS for the unlabeled compound, 2'-Deoxyuridine, provides essential safety information.

The isotopic labeling with stable isotopes ¹³C and ¹⁵N does not alter the chemical reactivity or

the toxicological properties of the molecule.

Health Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Environmental Hazards:

Very toxic to aquatic life with long-lasting effects.
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Hazard Statement GHS Classification

Harmful if swallowed. Acute toxicity - oral 4

Harmful in contact with skin. Acute toxicity - dermal 4

Harmful if inhaled. Acute toxicity - inhalation 4

Causes skin irritation. Skin irritation 2

Causes serious eye irritation. Eye irritation 2A

May cause respiratory irritation. Specific target organ toxicity (single exposure) 3

Very toxic to aquatic life. Aquatic Acute 1

Very toxic to aquatic life with long lasting effects. Aquatic Chronic 1

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedural steps is mandatory to ensure personnel safety and

prevent contamination.

Personal Protective Equipment (PPE)
A comprehensive assessment of the work area and the specific tasks is necessary to

determine the appropriate PPE.[1] The minimum required PPE for handling 2'-Deoxyuridine-

¹³C,¹⁵N₂ includes:

Lab Coat: To protect clothing and skin from splashes and spills.[2]

Eye Protection: Safety glasses with side-shields are the minimum requirement.[1] For tasks

with a higher splash risk, chemical safety goggles or a face shield worn over safety glasses

are necessary.[1][2]

Gloves: Disposable nitrile gloves are required for incidental contact.[1] For prolonged

handling or direct contact, consider double-gloving or using thicker, chemical-resistant

gloves.[1][2] Always inspect gloves for any damage before use and remove them correctly to

avoid skin contamination.[3]
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Respiratory Protection: If working with the powdered form where dust generation is possible,

a NIOSH-approved respirator (e.g., N95) is recommended to prevent inhalation.[2]

Engineering Controls
Ventilation: Work in a well-ventilated area.[4] For procedures that may generate dust or

aerosols, a chemical fume hood is required.

Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are

readily accessible and in close proximity to the workstation.[3][4]

Handling and Storage
Handling: Avoid the formation of dust and aerosols.[5] Do not get the substance in the eyes,

on the skin, or on clothing.[3][4]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[3][4]

Recommended storage temperature is refrigerated.[4] Keep away from strong oxidizing

agents.[4]

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial

respiration. Seek medical attention if symptoms persist.[3]

After Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.[3] Remove contaminated clothing. If skin irritation persists, consult a

physician.[3]

After Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least

15 minutes.[3] Seek medical attention.[3]

After Swallowing: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards.[3][5] Call a doctor immediately.

Disposal Plan
Waste containing 2'-Deoxyuridine-¹³C,¹⁵N₂ must be handled as hazardous chemical waste.
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Waste Classification: Since 2'-Deoxyuridine-¹³C,¹⁵N₂ contains stable isotopes, it is not

considered radioactive waste. The waste should be treated as chemical waste.[6]

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) in a

designated, clearly labeled, and sealed hazardous waste container.

Collect liquid waste in a separate, labeled, and sealed hazardous waste container.

Disposal Procedure: Dispose of the chemical waste in accordance with local, regional, and

national hazardous waste regulations.[4] Do not release into the environment.[3]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2'-Deoxyuridine-¹³C,¹⁵N₂ in

a laboratory setting.
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Cleanup & Disposal

Don Personal Protective Equipment (PPE)
- Lab Coat

- Safety Glasses/Goggles
- Nitrile Gloves

Prepare Work Area
- Ensure proper ventilation (Fume Hood)
- Verify access to eyewash/safety shower

Proceed to

Weighing
- Use an analytical balance

- Handle powder carefully to avoid dust
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Dissolving
- Add solvent slowly

- Use appropriate glassware

If required

Experimental Use
- Perform experiment in designated area

Decontaminate Work Area
- Clean surfaces with appropriate solvent

After completion

Dispose of Solid Waste
- Place contaminated items in labeled hazardous waste bin

Dispose of Liquid Waste
- Collect in a labeled hazardous waste container

Doff PPE
- Remove gloves and lab coat correctly

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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